Cas no 1053658-27-7 (6-Methyl-4-(trifluoromethyl)pyridine-2-thiol)

• Product Name: 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol
• CAS No: 1053658-27-7
• MF: C₇H₆F₃NS
• MW: 193.189450740814
• CID: 4679058
• PubChem ID: 55265605
• Update Time: 2025-06-11

6-Methyl-4-(trifluoromethyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-(trifluoromethyl)pyridine-2-thiol
• SBB091563
• 2-Mercapto-6-methyl-4-(trifluoromethyl)pyridine
• 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol

• Inchi： 1S/C7H6F3NS/c1-4-2-5(7(8,9)10)3-6(12)11-4/h2-3H,1H3,(H,11,12)
• InChI Key： KYYULPWLWVEAPB-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(F)(F)F)C=C(C)N1

Computed Properties

• Exact Mass: 193.01730486g/mol
• Monoisotopic Mass: 193.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol

Comprehensive Overview of 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol (CAS No. 1053658-27-7)

6-Methyl-4-(trifluoromethyl)pyridine-2-thiol (CAS No. 1053658-27-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the pyridine family, characterized by a sulfur-containing thiol group and a trifluoromethyl substituent, which enhance its reactivity and potential applications. Researchers and industries are increasingly exploring its utility in drug discovery, material science, and specialty chemicals, making it a subject of high interest in modern chemistry.

The molecular structure of 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol features a pyridine ring substituted with a methyl group at the 6-position and a trifluoromethyl group at the 4-position, along with a thiol moiety at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and lipophilicity in bioactive molecules, a trait highly sought after in pharmaceutical design.

In recent years, the demand for fluorinated compounds like 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol has surged, driven by their applications in medicinal chemistry. Fluorine incorporation is a common strategy to optimize drug candidates, as it can enhance binding affinity and bioavailability. This compound’s thiol group also offers versatile reactivity, enabling conjugation with other molecules or participation in metal coordination, which is valuable in catalysis and material science. Such attributes align with current trends in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

From an industrial perspective, 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol is often utilized as a building block for more complex structures. Its synthesis typically involves multi-step organic reactions, including halogenation, nucleophilic substitution, and oxidation, which are well-documented in peer-reviewed literature. Researchers frequently search for optimized synthetic routes or scalable production methods for this compound, reflecting its growing commercial relevance. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, a practical advantage for manufacturers.

The compound’s potential extends to agrochemical applications, where trifluoromethyl-containing derivatives are known for their herbicidal and pesticidal activities. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, compounds like 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol are being investigated for their efficacy and environmental impact. This aligns with global trends toward sustainable agriculture and reduced chemical footprints, topics frequently searched by professionals in the field.

Quality control and analytical characterization are critical for 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol, given its specialized applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are often discussed in online forums and scientific communities, where users seek best practices for analysis or troubleshooting tips. Ensuring high purity is essential, particularly when the compound is used in sensitive applications like drug development.

In summary, 6-Methyl-4-(trifluoromethyl)pyridine-2-thiol (CAS No. 1053658-27-7) is a versatile and high-value compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the trifluoromethyl group and thiol functionality, make it a focal point for innovation. As research continues to uncover new uses and synthetic improvements, this compound is poised to remain a key player in advanced chemical industries. Professionals and enthusiasts alike can stay updated on its developments through scientific journals and industry reports, ensuring they leverage its full potential.